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Compound of Interest

Compound Name: Phenyl acrylate

Cat. No.: B1345186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acrylate (CAS Number: 937-41-7) is an aromatic ester of acrylic acid. It is a colorless

to light yellow liquid utilized in the synthesis of various polymers and as a component in

chemical manufacturing. A thorough understanding of its safety profile is paramount for its

handling and application in research and development. This guide provides a detailed overview

of the safety data for phenyl acrylate, including its physicochemical properties, toxicological

profile, and recommended handling procedures.

Chemical and Physical Properties
A summary of the key chemical and physical properties of phenyl acrylate is presented in the

table below.
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Property Value

CAS Number 937-41-7

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 89-90 °C at 10 mmHg

Density 1.078 g/mL at 25 °C

Toxicological Data
Phenyl acrylate is classified as a hazardous substance with the potential to cause skin, eye,

and respiratory irritation. It is also recognized as being toxic to aquatic life with long-lasting

effects. The following sections detail the available toxicological data.

Acute Toxicity
Endpoint Route Species Value Classification

LD₅₀ Oral Rat > 2000 mg/kg Not Classified

LD₅₀ Dermal Rabbit > 2000 mg/kg Not Classified

LC₅₀ Inhalation Rat No data available -

Irritation and Sensitization
Endpoint Species Result Classification

Skin Irritation Rabbit Irritant Category 2

Eye Irritation Rabbit Serious eye irritation Category 2A

Respiratory Irritation -
May cause respiratory

irritation

Category 3 (Specific

Target Organ Toxicity -

Single Exposure)

Skin Sensitization - No data available -
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Aquatic Toxicity
Endpoint Species Value

LC₅₀ (96h) Fish

No specific data available for

phenyl acrylate. Acrylates as a

class are known to be toxic to

aquatic life.

EC₅₀ (48h) Daphnia magna
No specific data available for

phenyl acrylate.

EC₅₀ (72h) Algae
No specific data available for

phenyl acrylate.

Experimental Protocols
Detailed experimental methodologies for assessing the safety of chemicals are established by

international organizations such as the Organisation for Economic Co-operation and

Development (OECD). The following are summaries of the standard protocols relevant to the

hazards identified for phenyl acrylate.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
A study was conducted to assess the acute dermal irritation potential of phenyl acrylate in

rabbits.[1]

Test Animals: Three healthy young adult New Zealand White rabbits were used.

Procedure: A dose of 0.5 mL of the test substance was applied to a small area of clipped,

intact skin on each animal. The application site was covered with a gauze patch and a semi-

occlusive dressing for a 4-hour exposure period.

Observations: The skin was examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.

Results: The study reported no signs of dermal irritation or corrosion in any of the animals,

with a mean score of 0 for both erythema and edema across all observation points.[1]
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Note on Contradictory Findings: It is important to note that while the cited study found no skin

irritation, multiple Safety Data Sheets (SDS) classify phenyl acrylate as a skin irritant

(Category 2). This discrepancy may arise from variations in study conditions, impurities in the

tested material, or different interpretation criteria. Therefore, it is prudent to handle phenyl
acrylate as a potential skin irritant.

Acute Eye Irritation/Corrosion (General Protocol based
on OECD Guideline 405)
While a specific study on phenyl acrylate was not found, the standard protocol for assessing

eye irritation is as follows:

Test Animals: Typically, three healthy young adult albino rabbits are used.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye serves as an untreated control.

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after instillation. The severity of any lesions is scored.

Classification: Based on the severity and reversibility of the observed effects, the substance

is classified for its eye irritation potential. Phenyl acrylate is classified as causing serious

eye irritation.

Safety, Handling, and Disposal
Given its hazardous properties, strict safety measures must be followed when handling phenyl
acrylate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation

risk is high.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get

medical attention.

After Skin Contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. Get medical attention if irritation develops.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow to enter sewers or waterways.

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for the safe handling

and experimental evaluation of phenyl acrylate.
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Logical Workflow for Handling Phenyl Acrylate
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Caption: Workflow for Safe Handling of Phenyl Acrylate.
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Experimental Workflow for Skin Irritation Testing (OECD 404)
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Caption: OECD 404 Skin Irritation Test Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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